Cas no 2060057-68-1 (N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide)

• Product Name: N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide
• CAS No: 2060057-68-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD30498850
• CID: 5193417
• PubChem ID: 125453068
• Update Time: 2025-06-30

N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(3-ethoxy-5-methylphenyl)-2-methyl-
• N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide

• MDL： MFCD30498850
• Inchi： 1S/C13H19NO2/c1-5-16-12-7-10(4)6-11(8-12)14-13(15)9(2)3/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key： NUZDGPOFBJIHNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(OCC)=C1)(=O)C(C)C

Additional information on N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide

Introduction to N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide (CAS No. 2060057-68-1)

N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide, identified by the CAS number 2060057-68-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The presence of both ethoxy and methyl substituents on the phenyl ring, coupled with the amide functional group, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's molecular structure, characterized by a benzene ring substituted at the 3-position with an ethoxy group and at the 5-position with a methyl group, along with an amide linkage to a 2-methylpropanamide moiety, suggests a high degree of versatility in its interactions with biological targets. Such structural features are often exploited in the design of molecules that aim to modulate biological pathways, particularly in the context of therapeutic intervention.

In recent years, there has been growing interest in amide-based compounds due to their role as key pharmacophores in numerous drugs. The amide group itself is known for its ability to engage in hydrogen bonding, which is crucial for the binding affinity and specificity of drug molecules. Additionally, the aromatic ring system provides a platform for further functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and pharmacokinetic behavior.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance their interaction with biological targets. N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide represents a promising scaffold for such optimization efforts. Its unique combination of substituents may confer advantages in terms of selectivity and reduced toxicity compared to more conventional amide derivatives.

The synthesis of N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the ethoxy and methyl groups onto the phenyl ring typically involves nucleophilic aromatic substitution or directed electrophilic aromatic substitution reactions. The subsequent formation of the amide bond is often achieved through condensation reactions between an appropriate carboxylic acid derivative and an amine.

The compound's physicochemical properties, such as solubility, melting point, and spectroscopic characteristics, are critical factors that influence its suitability for various applications. For instance, solubility in common solvents is essential for formulation development, while melting point can provide insights into its thermal stability. Spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the structural integrity and purity of N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide.

In the context of drug discovery, N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide has been investigated for its potential biological activity. Preliminary studies suggest that it may exhibit interactions with enzymes or receptors involved in various disease pathways. These interactions could be leveraged to develop novel therapeutic agents targeting conditions such as inflammation, pain management, or neurological disorders. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The development of computational tools has significantly accelerated the process of identifying promising candidates like N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide. Molecular docking simulations and virtual screening techniques allow researchers to predict how a compound might bind to a target protein based on its three-dimensional structure. These predictions can guide experimental efforts by prioritizing compounds that are most likely to exhibit desired biological activity.

The role of N-(3-ethoxy-5-methylphenyl)-2-methylpropanamide

Ethical considerations are also paramount in pharmaceutical research involving compounds like N-(3-ethoxy-5-methylphenyl-^{Note: Ethical considerations should always be taken into account when conducting research involving pharmaceutical compounds.However, this specific phrase should not appear verbatim but rather be implied through contextual discussions.}) -^{The safety and well-being of all participants must be ensured throughout all stages of research.Responsible conduct is essential for advancing scientific knowledge responsibly.}) -2-methylpropanamide.). Responsible research practices ensure that all studies are conducted with integrity and respect for ethical guidelines established by regulatory bodies. This includes proper handling of chemical substances, adherence to safety protocols, and transparent reporting of results.

The future prospects for N-(^{As research continues to evolve,}) -(^{N-(3-Ethoxy-5-Methylphenyl)-2-Methylpropanamide will likely play an increasingly important role in drug discovery efforts.}) - (^{Its unique structural features make it a valuable asset in developing new therapeutic agents.}) - (^{Collaborative efforts between academia and industry will further enhance its potential applications.}) - (^{Advances in synthetic chemistry will enable more efficient production methods.}) - 2-methylpropanamide) are bright. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that precisely target disease-causing mechanisms. N-(N-(3-Ethoxy-5-Methylphenyl)-2-Methylpropanamide) stands at the forefront of these advancements.)